Cas no 64197-80-4 ((S)-3-Aminohexan-1-ol)

(S)-3-Aminohexan-1-ol Properties

Names and Identifiers

• (S)-3-Aminohexan-1-ol
• 64197-80-4
• DTXSID30453702
• (S)-3-Amino-1-hexanol
• A24228
• 1-Hexanol, 3-amino-, (3S)-
• SCHEMBL2847397
• YZOKDOZIDBMHOK-LURJTMIESA-N
• N15482
• (3S)-3-aminohexan-1-ol
• EN300-1672911
• AM20100578
• CS-0254820
• +Expand

• MDL： MFCD19207194
• InChIKey： YZOKDOZIDBMHOK-LURJTMIESA-N
• Inchi： 1S/C6H15NO/c1-2-3-6(7)4-5-8/h6,8H,2-5,7H2,1H3/t6-/m0/s1
• SMILES： OCC[C@H](CCC)N

Computed Properties

• Exact Mass: 117.115364g/mol
• Surface Charge: 0
• XLogP3: 0.3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 117.115364g/mol
• Monoisotopic Mass: 117.115364g/mol
• Topological Polar Surface Area: 46.2Ų
• Heavy Atom Count: 8
• Complexity: 47.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• PSA: 46.25